1-(2-(1-((4-Fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-3-(m-tolyl)urea
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Description
1-(2-(1-((4-Fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-3-(m-tolyl)urea is a chemical compound that has been studied for its potential use in scientific research. This compound is also known by its chemical name, TAK-659.
Scientific Research Applications
- Researchers have investigated the potential of this compound as an anticancer agent. Its structural features, including the piperidine ring and the sulfonyl group, suggest interactions with cellular targets. In vitro studies have demonstrated cytotoxic effects against certain cancer cell lines, making it a promising candidate for further exploration .
- The urea derivative’s ability to modulate neuronal function has sparked interest in neuroprotection. It may influence neurotransmitter release, calcium channels, or oxidative stress pathways. Studies on animal models of neurodegenerative diseases (e.g., Alzheimer’s, Parkinson’s) could reveal its therapeutic potential .
- The compound’s sulfonyl group is associated with anti-inflammatory effects. Researchers have investigated its impact on inflammatory pathways, such as NF-κB signaling. Preclinical studies suggest that it may attenuate inflammation, making it relevant for conditions like rheumatoid arthritis or inflammatory bowel disease .
- Some studies have explored the cardiovascular effects of this compound. It may interact with ion channels or receptors involved in cardiac function. Investigations into its vasodilatory properties and potential as an antiarrhythmic agent are ongoing .
- Preliminary data indicate that the compound exhibits antimicrobial properties. It could be effective against bacterial or fungal pathogens. Researchers have tested it against specific strains, but further studies are needed to understand its mechanism of action and potential clinical applications .
- Researchers use this compound as a chemical probe to identify novel biological targets. By synthesizing derivatives or conjugates, they can explore its interactions with proteins, enzymes, or receptors. Such studies contribute to our understanding of cellular processes and drug discovery .
Anticancer Activity
Neuroprotection and Neurodegenerative Diseases
Anti-inflammatory Properties
Cardiovascular Applications
Antimicrobial Activity
Chemical Biology and Target Identification
properties
IUPAC Name |
1-[2-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-3-(3-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28FN3O3S/c1-16-6-5-7-19(14-16)25-22(27)24-12-11-20-8-3-4-13-26(20)30(28,29)21-10-9-18(23)15-17(21)2/h5-7,9-10,14-15,20H,3-4,8,11-13H2,1-2H3,(H2,24,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGMNNNPSVNHQOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)NCCC2CCCCN2S(=O)(=O)C3=C(C=C(C=C3)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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